ethyl 4-({[3-(2-chlorophenyl)-5-methyl-4-isoxazolyl]carbonyl}amino)benzoate

• IUPAC Name: ethyl 4-[[3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]amino]benzoate
• InChI: InChI=1S/C20H17ClN2O4/c1-3-26-20(25)13-8-10-14(11-9-13)22-19(24)17-12(2)27-23-18(17)15-6-4-5-7-16(15)21/h4-11H,3H2,1-2H3,(H,22,24)
• InChI Key: AESRNHRINLCZHF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C2=C(ON=C2C3=CC=CC=C3Cl)C
• Molecular Formula: C20H17ClN2O4
• Molecular Weight: 384.8 g/mol

Description

Ethyl 4-({[3-(2-chlorophenyl)-5-methyl-4-isoxazolyl]carbonyl}amino)benzoate, commonly known as Eticlopride, is a chemical compound that belongs to the class of benzamides. It is a selective dopamine D2 receptor antagonist, which means it blocks the dopamine neurotransmitter from binding to the D2 receptor. Eticlopride has been extensively studied for its potential use in scientific research applications due to its ability to modulate dopamine signaling.

Mechanism of Action

Eticlopride acts as a competitive antagonist at the dopamine D2 receptor. It binds to the receptor and prevents dopamine from binding, thereby reducing dopamine signaling. This results in a decrease in the activity of the dopaminergic pathway and a reduction in the release of dopamine.
Biochemical and Physiological Effects:
Eticlopride has been shown to have a variety of biochemical and physiological effects. It has been found to reduce the reinforcing effects of drugs of abuse, such as cocaine and amphetamine. Eticlopride has also been shown to reduce the rewarding effects of natural rewards, such as food and sex. In addition, Eticlopride has been shown to reduce the locomotor activity in rodents.

Advantages and Limitations for Lab Experiments

One of the advantages of Eticlopride is its high selectivity for the dopamine D2 receptor. This allows researchers to specifically target dopamine signaling and study its effects. However, one limitation of Eticlopride is its short half-life, which can make it difficult to study long-term effects.

Future Directions

For the use of Eticlopride in scientific research include the study of addiction and substance abuse, neuropsychiatric disorders, and learning and memory.

Synthesis Methods

The synthesis of Eticlopride involves the reaction of 2-chloro-5-methyl-3-(4-methylpiperazin-1-yl)pyridine with 2-aminobenzoic acid ethyl ester in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting intermediate is then treated with 3-(2-chlorophenyl)isoxazol-5-amine to obtain the final product.

Scientific Research Applications

Eticlopride has been widely used in scientific research to study the role of dopamine signaling in various physiological and pathological processes. It has been used to investigate the effects of dopamine on reward, motivation, addiction, and other behaviors. Eticlopride has also been used to study the role of dopamine in neurological disorders such as Parkinson's disease and schizophrenia.